Cas no 401463-21-6 (2-bromo-N-(thiophen-2-yl)methylaniline)

• Product Name: 2-bromo-N-(thiophen-2-yl)methylaniline
• CAS No: 401463-21-6
• MF: C₁₁H₁₀BrNS
• MW: 268.172800540924
• CID: 3967066
• PubChem ID: 28456785
• Update Time: 2025-10-28

2-bromo-N-(thiophen-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, N-(2-bromophenyl)-
• 2-bromo-N-(thiophen-2-yl)methylaniline
• AKOS000240784
• 2-bromo-N-[(thiophen-2-yl)methyl]aniline
• 401463-21-6
• EN300-162500
• 2-bromo-N-(thiophen-2-ylmethyl)aniline

• Inchi： 1S/C11H10BrNS/c12-10-5-1-2-6-11(10)13-8-9-4-3-7-14-9/h1-7,13H,8H2
• InChI Key： PZYMVTNBGQHRAT-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=CC=C2Br)SC=CC=1

Computed Properties

• Exact Mass: 266.97173Da
• Monoisotopic Mass: 266.97173Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.3Ų

Additional information on 2-bromo-N-(thiophen-2-yl)methylaniline

Introduction to 2-Bromo-N-(thiophen-2-yl)methylaniline (CAS No. 401463-21-6)

2-Bromo-N-(thiophen-2-yl)methylaniline (CAS No. 401463-21-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 2-bromo-N-(thiophen-2-yl)methylaniline, highlighting its significance in contemporary research.

The molecular structure of 2-bromo-N-(thiophen-2-yl)methylaniline is composed of a brominated benzene ring and a thiophene moiety linked through a methylene bridge. The presence of the bromine atom and the thiophene ring imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations and biological studies. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its use in diverse research areas.

In terms of synthesis, 2-bromo-N-(thiophen-2-yl)methylaniline can be prepared through several routes, including electrophilic aromatic substitution and coupling reactions. One common method involves the reaction of 2-bromobenzylamine with thiophene-2-carbaldehyde in the presence of a suitable catalyst. This approach not only yields high purity products but also allows for easy scale-up, making it suitable for both laboratory and industrial applications.

The biological activity of 2-bromo-N-(thiophen-2-yl)methylaniline has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising lead for the development of new therapeutic agents. For instance, studies have demonstrated that 2-bromo-N-(thiophen-2-yl)methylaniline can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases.

Beyond its pharmaceutical applications, 2-bromo-N-(thiophen-2-yl)methylaniline has also found utility in materials science. Its unique electronic properties make it an excellent candidate for the synthesis of conductive polymers and organic semiconductors. These materials have potential applications in electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). Recent studies have explored the use of 2-bromo-N-(thiophen-2-yl)methylaniline-based polymers in these devices, demonstrating improved performance metrics such as higher charge carrier mobility and enhanced photovoltaic efficiency.

In addition to its direct applications, 2-bromo-N-(thiophen-2-yl)methylaniline serves as an important intermediate in the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to introduce additional functionalities, thereby expanding its utility in drug discovery and materials science. For example, it can be used as a building block for the synthesis of heterocyclic compounds with potential biological activity or as a precursor for the preparation of conjugated polymers with tailored electronic properties.

The environmental impact of chemicals is an increasingly important consideration in their development and application. Studies on the environmental fate and toxicity of 2-bromo-N-(thiophen-2-yl)methylaniline are ongoing to ensure its safe use. Preliminary data suggest that this compound has low toxicity and is biodegradable under certain conditions, making it a more environmentally friendly option compared to some traditional chemicals used in similar applications.

In conclusion, 2-bromo-N-(thiophen-2-yl)methylaniline (CAS No. 401463-21-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working on new drug candidates and advanced materials. As ongoing research continues to uncover new applications and optimize existing ones, the importance of this compound is likely to grow further.